Cas no 13687-10-0 (P,P-bis(aziridin-1-yl)-N-(3-methoxypropyl)phosphinothioic amide)

• Product Name: P,P-bis(aziridin-1-yl)-N-(3-methoxypropyl)phosphinothioic amide
• CAS No: 13687-10-0
• MF: C₈H₁₈N₃OPS
• MW: 235.286780834198
• CID: 2627284
• PubChem ID: 96320
• Update Time: 2025-04-21

P,P-bis(aziridin-1-yl)-N-(3-methoxypropyl)phosphinothioic amide Chemical and Physical Properties

Names and Identifiers

• P,P-bis(aziridin-1-yl)-N-(3-methoxypropyl)phosphinothioic amide
• Bis-(aziridinyl-(1))-thiophosphinsaeure-(3-methoxy-propyl-amid); NSC64346; AC1L98EH; Bis-(aziridinyl-(1))-thiophosphinsaeure-(3-hydroxy-propyl-amid); NCIOpen2_002967;
• Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-(3-methoxypropyl)-
• NCIOpen2_003110
• Thio ampac
• NSC67104
• NSC-67104
• Phosphinothioic amide,P-bis(1-aziridinyl)-N-(3-methoxypropyl)-
• Thioampac
• W2Q4UR3ERL
• DTXSID10929571
• N-[bis(aziridin-1-yl)phosphinothioyl]-3-methoxypropan-1-amine
• P,P-Bis(1-aziridinyl)-N-(3-methoxypropyl)phosphinothioic amide
• P,P-Bis[(aziridin-1-yl)]-N-(3-methoxypropyl)phosphinothioic amide
• NSC 67104
• AI3-50981
• 13687-10-0
• p,p'-Bis(1-azirinyl)-N-(3-methoxypropyl)phosphinothioic amide

• Inchi： 1S/C8H18N3OPS/c1-12-8-2-3-9-13(14,10-4-5-10)11-6-7-11/h2-8H2,1H3,(H,9,14)
• InChI Key： OHWSJCMFFZZEAZ-UHFFFAOYSA-N
• SMILES： S=P(NCCCOC)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 235.09100
• Monoisotopic Mass: 235.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 323.4°C at 760 mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.583
• PSA: 69.18000
• LogP: 1.38550